2-methoxy-N-(2-methylphenyl)benzamide

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-methoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C15H15NO2/c1-11-7-3-5-9-13(11)16-15(17)12-8-4-6-10-14(12)18-2/h3-10H,1-2H3,(H,16,17)
• InChI Key: HTNMRKCJVXHALM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC=CC=C2OC

Description

2-Methoxy-N-(2-methylphenyl)benzamide is a benzamide derivative characterized by a methoxy group at the ortho position of the benzoyl ring and a 2-methylphenyl substituent on the amide nitrogen.

Structurally, the molecule adopts a non-planar conformation due to steric hindrance between the methoxy and 2-methylphenyl groups. Such steric effects influence its reactivity, solubility, and intermolecular interactions, which are critical for biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-methoxy-N-(2-methylphenyl)benzamide with structurally related benzamides, focusing on substituent effects, biological activity, and crystallographic data.

Table 1: Structural and Functional Comparison of Selected Benzamides

Compound Name	Substituents	Molecular Weight	Key Properties/Biological Activity	Structural Features (Dihedral Angles)	Reference
2-Methoxy-N-(2-methylphenyl)benzamide	2-OCH₃, N-(2-CH₃C₆H₄)	255.30	Steric hindrance reduces planarity	Not explicitly reported	N/A
2-Methoxy-N-(4-methylphenyl)benzamide	2-OCH₃, N-(4-CH₃C₆H₄)	255.30	Reduces LQT phenotype in cardiac assays	Improved planarity vs. 2-methyl analog
4-Bromo-N-(4-methoxy-2-nitrophenyl)-benzamide	4-Br, N-(4-OCH₃-2-NO₂C₆H₃)	365.16	Used in structural comparisons	Dihedral angle: 79.20° (orthogonal rings)
2-Chloro-N-(4-methoxyphenyl)benzamide	2-Cl, N-(4-OCH₃C₆H₄)	275.71	High orthogonality between rings	Dihedral angle: 45.9° (amide vs. rings)
2-Methoxy-N-[2-(trifluoromethyl)phenyl]benzamide	2-OCH₃, N-(2-CF₃C₆H₄)	325.28	Enhanced electron-withdrawing effects	Not reported

Key Findings

Substituent Position and Biological Activity The position of methyl groups on the phenyl ring significantly impacts biological activity. For example, 2-methoxy-N-(4-methylphenyl)benzamide (2-MMB) demonstrated efficacy in reducing the LQT phenotype in cardiac electrophysiology studies, whereas the 2-methyl analog lacks reported cardiac activity . This suggests that para-substitution enhances interaction with cardiac ion channels.

Electron-Withdrawing vs.

Crystallographic Insights Ortho-substituted benzamides (e.g., 2-chloro-N-(4-methoxyphenyl)benzamide) exhibit significant non-planarity, with dihedral angles up to 79.20° between aromatic rings. This contrasts with less hindered analogs, where planarity facilitates π-π stacking in crystal lattices .

Amino and Hydroxy Derivatives Amino-substituted analogs (e.g., 2-amino-N-(2-methoxyphenyl)benzamide) show enhanced hydrogen-bonding capacity, which may improve solubility and target binding in drug design .

Implications for Research and Development

The comparative analysis highlights the following avenues for further study:

• Cardiac Applications : Para-methyl derivatives (e.g., 2-MMB) warrant clinical evaluation for long QT syndrome (LQTS) due to their proven in vitro efficacy .
• Structural Optimization : Introducing electron-withdrawing groups (e.g., CF₃) could enhance the pharmacokinetic profiles of benzamides but must be balanced against solubility limitations .
• Crystallographic Modeling : Computational studies using programs like SHELXL could predict molecular conformations and guide synthetic efforts.